Cas no 1256790-85-8 (5-Bromo-4-chloronicotinic acid)

5-Bromo-4-chloronicotinic acid structure
1256790-85-8 structure
Product Name:5-Bromo-4-chloronicotinic acid
CAS No:1256790-85-8
MF:C6H3BrClNO2
MW:236.450519800186
MDL:MFCD18257862
CID:823868
Update Time:2025-04-19

5-Bromo-4-chloronicotinic acid Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-4-chloronicotinic acid
    • MDL: MFCD18257862
    • Inchi: 1S/C6H3BrClNO2/c7-4-2-9-1-3(5(4)8)6(10)11/h1-2H,(H,10,11)
    • InChI Key: AEYIMKNQTWXCNI-UHFFFAOYSA-N
    • SMILES: BrC1=CN=CC(C(=O)O)=C1Cl

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.917±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (3.5 g/l) (25 º C),

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